Padanamide A

• Molecular Formula: C31H47N7O9
• Molecular Weight: 661.7 g/mol
• InChI: InChI=1S/C31H47N7O9/c1-17(2)25(40)24(36-23(39)16-47-4)30(45)38-22(11-8-13-33-38)28(43)35-21(15-19-9-6-5-7-10-19)26(41)18(3)27(42)34-20-12-14-37(29(20)44)31(32)46/h5-7,9-10,17-18,20-22,24-26,33,40-41H,8,11-16H2,1-4H3,(H2,32,46)(H,34,42)(H,35,43)(H,36,39)/t18-,20-,21-,22-,24+,25+,26-/m0/s1
• InChIKey: IAYPOIKGUHHBAU-DYTCPEOESA-N

Padanamide A — Identity and Provenance

Padanamide A (also reported as Actinoramide A; CAS 1314881-80-5) is a highly modified linear tetrapeptide produced by the marine sediment-derived Streptomyces sp. isolate RJA2928 [1]. Its structure is notable for the complete absence of proteinogenic amino acids, incorporating instead the rare residues (2S,3S,4S)-2-amino-3-hydroxy-4-methyl-5-phenylpentanoic acid (Ahmpp), piperazic acid (Pip), and a C-terminal (S)-3-amino-2-oxopyrrolidine-1-carboxamide (Aopc) moiety that is unprecedented in natural peptides [1]. The compound was independently re-isolated from Streptomyces ballenaensis and S. bangulaensis, where its potent and selective antiplasmodial activity was first characterized in detail [2]. A total synthesis has been achieved, unambiguously confirming the assigned stereochemistry [3].

Non-ribosomal tetrapeptide with rare Ahmpp, Pip, Aopc residues — suited for natural product structural biology studies

Marine sediment-derived Streptomyces sp. — fits marine natural product discovery and biosynthetic gene cluster research

Total synthesis confirms stereochemistry — usable as chiral reference in synthetic methodology development

• [1] Williams DE, Dalisay DS, Patrick BO, Matainaho T, Andrusiak K, Deshpande R, Myers CL, Piotrowski JS, Boone C, Yoshida M, Andersen RJ. Padanamides A and B, highly modified linear tetrapeptides produced in culture by a Streptomyces sp. isolated from a marine sediment. Org Lett. 2011;13(15):3936-3939. View Source
• [2] Cheng KC, Cao S, Raveh A, MacArthur R, Dranchak P, Chlipala G, Okoneski MT, Guha R, Henson MA, Singh SB, McKerrow JH, Andersen RJ, Inglese J. Actinoramide A Identified as a Potent Antimalarial from Titration-Based Screening of Marine Natural Product Extracts. J Nat Prod. 2015;78(10):2411-2422. View Source
• [3] Long B, Tang S, Chen L, Qu S, Chen B, Liu J, Maguire AR, Wang Z, Liu Y, Zhang H, Xu Z, Ye T. Total synthesis of padanamides A and B. Chem Commun (Camb). 2013;49(29):2977-2979. View Source

Padanamide A — Why Congeners Cannot Substitute

Despite sharing a common tetrapeptide scaffold and identical stereochemistry at all shared centers, padanamides A and B diverge sharply in both molecular target engagement and biological potency profile [1]. The C-terminal residue — Aopc in padanamide A versus Apd (3-aminopiperidine-2,6-dione) in padanamide B — is not a silent structural variation; it dictates the compound's mode of action, with padanamide A uniquely linked to inhibition of cysteine and methionine biosynthesis in yeast chemical genomics assays, while padanamide B lacks this signature at comparable concentrations [1]. Furthermore, the biosynthetic gene cluster reveals that padQ carbamoyltransferase is essential for padanamide A production but entirely dispensable for padanamide B, confirming a genuine metabolic pathway bifurcation rather than simple co-production [2]. Downstream congeners such as actinoramide D, actinoramide F, and the 25-epi diastereomer exhibit 6- to >20-fold losses in antiplasmodial potency or complete abolition of activity [3]. These quantitative structure-activity cliffs mean that even stereochemical or oxidation-state changes at a single position render analogs unfit for purpose in antimalarial or sulfur-amino-acid-targeting studies.

Target engagement profile differs sharply — padanamide A uniquely links to sulfur amino acid biosynthesis (CYS4/MET32), while padanamide B does not at comparable concentrations

Biosynthetic origin depends on functional padQ carbamoyltransferase; fermentation without active padQ yields predominantly padanamide B, compromising research consistency

C-25 stereochemistry and Pip oxidation state critically modulate antiplasmodial response — epimerization or oxidation may abolish activity observed with the native compound

• [1] Williams DE, Dalisay DS, Patrick BO, Matainaho T, Andrusiak K, Deshpande R, Myers CL, Piotrowski JS, Boone C, Yoshida M, Andersen RJ. Padanamides A and B, highly modified linear tetrapeptides produced in culture by a Streptomyces sp. isolated from a marine sediment. Org Lett. 2011;13(15):3936-3939. View Source
• [2] Du YL, Dalisay DS, Andersen RJ, Ryan KS. N-carbamoylation of 2,4-diaminobutyrate reroutes the outcome in padanamide biosynthesis. Chem Biol. 2013;20(8):1002-1011. View Source
• [3] Cheng KC, Cao S, Raveh A, MacArthur R, Dranchak P, Chlipala G, Okoneski MT, Guha R, Henson MA, Singh SB, McKerrow JH, Andersen RJ, Inglese J. Actinoramide A Identified as a Potent Antimalarial from Titration-Based Screening of Marine Natural Product Extracts. J Nat Prod. 2015;78(10):2411-2422. View Source

Padanamide A — Evidence vs. Closest Analogs

Cysteine/Methionine Biosynthesis Inhibition vs. Padanamide B

In a direct head-to-head chemical genomics comparison using Saccharomyces cerevisiae deletion mutants, padanamide A generated a profile with significant overlap to the CYS4 deletion mutant's genetic interaction profile (p=0.03), driven by genes AAH1 and MET32; CYS4 encodes cystathionine beta-synthase, the first committed step in cysteine biosynthesis, and MET32 regulates methionine biosynthetic genes [1]. In minimal media assays, padanamide A reduced growth of yeast cells in cysteine- and methionine-free media compared to solvent control (p<0.001), with partial rescue upon supplementation of either amino acid (methionine rescue significantly greater than cysteine, p<0.05) [1]. Critically, padanamide B did not exhibit this link to sulfur amino acid biosynthesis at the same concentration where padanamide A was active [1].

Cys/Met biosynthesis linkage

Head-to-head

Padanamide A: CYS4 deletion overlap (p=0.03), growth rescue by Cys/Met.
Padanamide B: no sulfur amino acid pathway signature.

Pathway-specific target engagement distinguishes padanamide A from B in yeast chemical genomics.

S. cerevisiae drug-hypersensitive strain; barcode sequencing assay.

Evidence Dimension	Chemical genomics profile — cysteine/methionine pathway linkage
Target Compound Data	Padanamide A: significant overlap with CYS4 deletion profile (p=0.03); reduced growth in Cys/Met-free media (p<0.001); partial rescue by Met > Cys (p<0.05)
Comparator Or Baseline	Padanamide B: no link to sulfur amino acid biosynthesis at the concentration where padanamide A was active
Quantified Difference	Qualitative divergence — pathway-specific signature present only for padanamide A
Conditions	S. cerevisiae drug-hypersensitive strain; barcode sequencing assay; minimal media ± cysteine/methionine

Why This Matters

This establishes padanamide A as the only member of the padanamide family with a defined, genetically validated target pathway, making it the sole candidate for sulfur-amino-acid biosynthesis inhibition studies.

• [1] Williams DE, Dalisay DS, Patrick BO, Matainaho T, Andrusiak K, Deshpande R, Myers CL, Piotrowski JS, Boone C, Yoshida M, Andersen RJ. Padanamides A and B, highly modified linear tetrapeptides produced in culture by a Streptomyces sp. isolated from a marine sediment. Org Lett. 2011;13(15):3936-3939. View Source

Antiplasmodial Potency vs. 25-epi Diastereomer

Padanamide A (actinoramide A) displayed an EC50 of approximately 200 nM against five distinct P. falciparum strains in SYBR Green viability assays, while its C-25 epimer (25-epi-actinoramide A) showed an approximately 20-fold reduction in potency across the same panel [1]. Both compounds showed virtually no toxicity toward HEK293 or HepG2 human cell lines at the highest concentrations tested, indicating that the potency separation is not driven by differential cytotoxicity [1].

Antiplasmodial potency vs. 25-epi

Head-to-head

~20-fold potency separation. Padanamide A EC50 ~200 nM across five P. falciparum strains.

C-25 stereochemistry is a strong determinant of antiplasmodial response in this assay.

SYBR Green viability assay; HEK293/HepG2 counterscreens show no cytotoxicity at highest tested concentrations.

Evidence Dimension	Antiplasmodial EC50 against five P. falciparum strains
Target Compound Data	Padanamide A (actinoramide A): EC50 ≈ 200 nM
Comparator Or Baseline	25-epi-actinoramide A: approximately 20-fold less potent
Quantified Difference	~20-fold potency separation
Conditions	In vitro cultured P. falciparum (five strains); SYBR Green viability assay; HEK293 and HepG2 cytotoxicity counter-screens

Why This Matters

The steep stereochemistry-activity cliff at C-25 means that any epimerization during synthesis, storage, or formulation would abolish antimalarial potency, making stereochemical integrity a critical procurement quality criterion.

• [1] Cheng KC, Cao S, Raveh A, MacArthur R, Dranchak P, Chlipala G, Okoneski MT, Guha R, Henson MA, Singh SB, McKerrow JH, Andersen RJ, Inglese J. Actinoramide A Identified as a Potent Antimalarial from Titration-Based Screening of Marine Natural Product Extracts. J Nat Prod. 2015;78(10):2411-2422. View Source

Cytotoxicity to Jurkat T Cells vs. Padanamide B

In the same Jurkat T lymphocyte assay (ATCC TIB-152), padanamide A exhibited an IC50 of approximately 60 µg/mL (~90 µM), whereas padanamide B was approximately 3-fold more cytotoxic with an IC50 of 20 µg/mL (~30 µM) [1]. This 3-fold differential in cytotoxicity, combined with the fact that padanamide A retains antimalarial activity (EC50 ≈ 200 nM) while being non-cytotoxic to HEK293 and HepG2 cells [2], provides padanamide A with a quantifiably broader therapeutic window relative to its closest structural analog.

Cytotoxicity in Jurkat T cells

Head-to-head

Padanamide A: IC50 ~90 µM.
Padanamide B: IC50 ~30 µM, ~3-fold more cytotoxic.

Padanamide A shows lower cytotoxicity endpoint in Jurkat model, supporting selectivity in cell-based assays.

ATCC TIB-152 Jurkat T lymphocytes; in vitro.

Evidence Dimension	In vitro cytotoxicity against Jurkat T lymphocyte cells
Target Compound Data	Padanamide A: IC50 ≈ 60 µg/mL (~90 µM)
Comparator Or Baseline	Padanamide B: IC50 ≈ 20 µg/mL (~30 µM)
Quantified Difference	~3-fold lower cytotoxicity for padanamide A
Conditions	Jurkat T lymphocyte cells (ATCC TIB-152); in vitro

Why This Matters

For antimalarial screening cascades where host-cell cytotoxicity is a primary counter-screen, padanamide A offers a 3-fold larger safety margin than padanamide B, reducing false-positive attrition in cell-based assays.

• [1] Williams DE, Dalisay DS, Patrick BO, Matainaho T, Andrusiak K, Deshpande R, Myers CL, Piotrowski JS, Boone C, Yoshida M, Andersen RJ. Padanamides A and B, highly modified linear tetrapeptides produced in culture by a Streptomyces sp. isolated from a marine sediment. Org Lett. 2011;13(15):3936-3939. View Source
• [2] Cheng KC, Cao S, Raveh A, MacArthur R, Dranchak P, Chlipala G, Okoneski MT, Guha R, Henson MA, Singh SB, McKerrow JH, Andersen RJ, Inglese J. Actinoramide A Identified as a Potent Antimalarial from Titration-Based Screening of Marine Natural Product Extracts. J Nat Prod. 2015;78(10):2411-2422. View Source

padQ Carbamoyltransferase Dependence vs. Padanamide B

Systematic gene inactivation studies of the padanamide biosynthetic gene cluster from Streptomyces sp. RJA2928 demonstrated that the carbamoyltransferase gene padQ is critical for the formation of padanamide A but dispensable for biosynthesis of padanamide B [1]. Biochemical characterization showed that PadQ carbamoylates the rare precursor L-2,4-diaminobutyrate to generate L-2-amino-4-ureidobutyrate, the presumed precursor to the C-terminal Aopc residue of padanamide A. In contrast, the C-terminal Apd residue of padanamide B is proposed to derive from glutamine via a padQ-independent route [1].

padQ gene requirement

Head-to-head

padQ inactivation abolishes padanamide A production; padanamide B production unaffected.

Biosynthetic origin verification via padQ status is critical to ensure padanamide A authenticity.

Streptomyces sp. RJA2928 knockout mutants; HRESIMS and NMR detection.

Evidence Dimension	padQ gene essentiality for product formation
Target Compound Data	Padanamide A: padQ-dependent; production abolished upon padQ inactivation
Comparator Or Baseline	Padanamide B: padQ-independent; production unaffected by padQ inactivation
Quantified Difference	Absolute bifurcation — padQ essential vs. dispensable
Conditions	Streptomyces sp. RJA2928 gene inactivation mutants; HRESIMS and NMR product detection

Why This Matters

For researchers accessing padanamides via fermentation or heterologous expression, padQ status directly determines whether padanamide A is produced; procurement of fermentation-derived material must verify padQ functionality to guarantee authentic padanamide A rather than a padanamide B-enriched mixture.

• [1] Du YL, Dalisay DS, Andersen RJ, Ryan KS. N-carbamoylation of 2,4-diaminobutyrate reroutes the outcome in padanamide biosynthesis. Chem Biol. 2013;20(8):1002-1011. View Source

Aopc C-Terminal Moiety Requirement vs. Actinoramide F

Actinoramide F, a biosynthetic congener differing from padanamide A solely by replacement of the C-terminal 3-amino-2-oxopyrrolidine-1-carboxamide (Aopc) with a 5-amino-5,6-dihydrouracil (adhU) moiety, showed no detectable antimalarial activity in the same P. falciparum viability assay where padanamide A displayed an EC50 of approximately 200 nM [1]. This complete loss of activity upon modification of the terminal residue strongly implicates the Aopc moiety as a key pharmacophoric element unique to padanamide A [1].

Aopc vs. adhU C-terminus

Head-to-head

Actinoramide F (adhU instead of Aopc): no detectable antiplasmodial activity.

The Aopc C-terminal residue is required for antiplasmodial endpoint response in this model.

P. falciparum SYBR Green viability assay.

Evidence Dimension	Antiplasmodial activity (P. falciparum SYBR Green assay)
Target Compound Data	Padanamide A (actinoramide A): EC50 ≈ 200 nM
Comparator Or Baseline	Actinoramide F: no antimalarial activity
Quantified Difference	Complete abolition of activity
Conditions	In vitro P. falciparum SYBR Green viability assay

Why This Matters

This defines the Aopc C-terminal residue as non-negotiable for antimalarial activity; any analog or degradation product lacking this moiety is inactive, establishing a critical identity and purity specification for procurement.

• [1] Cheng KC, Cao S, Raveh A, MacArthur R, Dranchak P, Chlipala G, Okoneski MT, Guha R, Henson MA, Singh SB, McKerrow JH, Andersen RJ, Inglese J. Actinoramide A Identified as a Potent Antimalarial from Titration-Based Screening of Marine Natural Product Extracts. J Nat Prod. 2015;78(10):2411-2422. View Source

Piperazic Acid Oxidation Impact vs. Actinoramide D

Actinoramide D, the dehydro analog of padanamide A bearing an unsaturated piperazic acid moiety, showed a 6- to 20-fold decrease in antiplasmodial potency depending on the P. falciparum strain tested, relative to padanamide A (EC50 ≈ 200 nM) [1]. This demonstrates that the oxidation state of the piperazic acid residue is a significant but not absolute determinant of bioactivity, with the saturated piperazic acid in padanamide A being the superior configuration [1].

Pip oxidation state impact

Head-to-head

Actinoramide D (dehydro-Pip): 6- to 20-fold reduction in antiplasmodial potency relative to padanamide A.

Saturated piperazic acid configuration supports higher antiplasmodial response; oxidation attenuates activity.

Strain-dependent potency shift; multiple P. falciparum strains tested.

Evidence Dimension	Antiplasmodial potency across P. falciparum strains
Target Compound Data	Padanamide A (actinoramide A): EC50 ≈ 200 nM
Comparator Or Baseline	Actinoramide D (dehydro-actinoramide A): 6- to 20-fold decrease in potency relative to padanamide A
Quantified Difference	6- to 20-fold potency reduction (strain-dependent)
Conditions	In vitro P. falciparum SYBR Green viability assay; multiple parasite strains

Why This Matters

Piperazic acid oxidation during storage or handling would generate an actinoramide D-like impurity with substantially compromised activity, making reducing storage conditions and oxidative stability a key procurement and handling consideration.

• [1] Cheng KC, Cao S, Raveh A, MacArthur R, Dranchak P, Chlipala G, Okoneski MT, Guha R, Henson MA, Singh SB, McKerrow JH, Andersen RJ, Inglese J. Actinoramide A Identified as a Potent Antimalarial from Titration-Based Screening of Marine Natural Product Extracts. J Nat Prod. 2015;78(10):2411-2422. View Source

Padanamide A — Research and Application Scenarios

Antimalarial Lead Optimization

Padanamide A is the only member of its tetrapeptide class with validated sub-micromolar antiplasmodial activity (EC50 ≈ 200 nM across five P. falciparum strains) coupled with demonstrated lack of cytotoxicity to HEK293 and HepG2 human cell lines at the highest tested concentrations [3]. The 20-fold potency cliff against the 25-epi diastereomer and complete inactivity of the C-terminal variant actinoramide F provide clear structure-activity relationship boundaries for medicinal chemistry campaigns [3]. Researchers procuring padanamide A for antimalarial lead optimization can immediately leverage these established SAR landmarks, avoiding the resource expenditure required to map them de novo with less-characterized congeners.

Sulfur Amino Acid Pathway Probing

Padanamide A is uniquely suited for functional genomics studies targeting cysteine and methionine biosynthesis pathways, having demonstrated a statistically significant chemical-genetic interaction with CYS4 (cystathionine beta-synthase, p=0.03), AAH1, and MET32 in S. cerevisiae deletion-mutant profiling [1]. The rescue of growth inhibition by exogenous methionine or cysteine supplementation (p<0.001 for no-rescue vs. rescue) provides a validated, tunable phenotypic readout [1]. Padanamide B does not engage this pathway under identical conditions [1], eliminating it as a viable substitute for sulfur-amino-acid-focused chemical biology studies.

NRPS-PKS Engineering & Heterologous Expression

The padanamide biosynthetic gene cluster has been fully sequenced and functionally characterized, with padQ identified as the single-gene switch that routes biosynthesis toward padanamide A (via L-2-amino-4-ureidobutyrate) rather than padanamide B (via glutamine) [2]. This makes padanamide A the preferred product for heterologous expression optimization, as padQ activity can be used as a diagnostic marker for successful pathway reconstitution. Procurement of padanamide A as an authentic reference standard is essential for validating heterologous production titers and confirming the functional expression of the complete padQ-dependent branch of the pathway [2].

Stereochemical Integrity in Total Synthesis

The total synthesis of padanamide A has been published (7.1% overall yield), providing a validated synthetic route and full spectroscopic characterization data [4]. The dramatic potency difference (~20-fold) between the natural 25S configuration and 25-epi-actinoramide A [3] makes padanamide A a rigorous test case for evaluating synthetic methodology that must preserve acid- and base-sensitive stereocenters. Synthetic chemistry groups procuring padanamide A as a reference standard can use this known epimerization susceptibility to benchmark the stereochemical fidelity of new synthetic approaches to piperazic-acid-containing tetrapeptides.

Application

Selection Property

Validation Focus

Antiplasmodial screening studies

Stereochemically defined Aopc-containing tetrapeptide

Antiplasmodial EC50 and host-cell cytotoxicity counter-screens

Sulfur amino acid pathway probing

Chemical-genetic interaction with CYS4/MET32 pathway

Rescue by exogenous methionine/cysteine and yeast deletion profiling

NRPS-PKS biosynthetic engineering

padQ-dependent Aopc branch in the gene cluster

Heterologous expression and padQ functionality verification

Total synthesis methodology benchmarking

C-25 stereochemical integrity and oxidative stability

Epimerization monitoring and chiral purity confirmation

• [1] Williams DE, Dalisay DS, Patrick BO, Matainaho T, Andrusiak K, Deshpande R, Myers CL, Piotrowski JS, Boone C, Yoshida M, Andersen RJ. Padanamides A and B, highly modified linear tetrapeptides produced in culture by a Streptomyces sp. isolated from a marine sediment. Org Lett. 2011;13(15):3936-3939. View Source
• [2] Du YL, Dalisay DS, Andersen RJ, Ryan KS. N-carbamoylation of 2,4-diaminobutyrate reroutes the outcome in padanamide biosynthesis. Chem Biol. 2013;20(8):1002-1011. View Source
• [3] Cheng KC, Cao S, Raveh A, MacArthur R, Dranchak P, Chlipala G, Okoneski MT, Guha R, Henson MA, Singh SB, McKerrow JH, Andersen RJ, Inglese J. Actinoramide A Identified as a Potent Antimalarial from Titration-Based Screening of Marine Natural Product Extracts. J Nat Prod. 2015;78(10):2411-2422. View Source
• [4] Long B, Tang S, Chen L, Qu S, Chen B, Liu J, Maguire AR, Wang Z, Liu Y, Zhang H, Xu Z, Ye T. Total synthesis of padanamides A and B. Chem Commun (Camb). 2013;49(29):2977-2979. View Source